(5E)-5-{[4-(2-methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one

Specification

• Molecular Formula: C14H15NO2S2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 5-[[4-(2-methylpropoxy)phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C14H15NO2S2/c1-9(2)8-17-11-5-3-10(4-6-11)7-12-13(16)15-14(18)19-12/h3-7,9H,8H2,1-2H3,(H,15,16,18)
• Standard InChI Key: CSQOGPWVIWZOOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C=C2C(=O)NC(=S)S2

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, (5E)-5-{[4-(2-methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one, reflects its stereospecific E-configuration and substituent arrangement. Key structural features include:

• Thiazolone core: A five-membered heterocyclic ring containing nitrogen and sulfur atoms.

• Phenylmethylidene group: A benzylidene substituent at the 5-position, para-substituted with a 2-methylpropoxy (isobutoxy) group.

• Sulfanyl group: A thiol (-SH) moiety at the 2-position of the thiazole ring.

The molecular formula is C₁₄H₁₅NO₂S₂, with a molecular weight of 293.4 g/mol. Its canonical SMILES notation, CC(C)COC1=CC=C(C=C1)C=C2C(=O)NC(=S)S2, confirms the isobutoxy group’s para orientation on the phenyl ring.

Table 1: Structural and Physicochemical Data

Property	Value
Molecular Formula	C₁₄H₁₅NO₂S₂
Molecular Weight	293.4 g/mol
IUPAC Name	(5E)-5-[[4-(2-methylpropoxy)phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
SMILES	CC(C)COC1=CC=C(C=C1)C=C2C(=O)NC(=S)S2
XLogP3-AA	3.5 (estimated)

Synthesis and Chemical Reactivity

Synthetic Pathways

The compound is synthesized via a condensation reaction between 2-(2-methylpropoxy)benzaldehyde and 2-aminothiazole-4-one under reflux conditions in polar protic solvents (e.g., ethanol or methanol). Catalysts such as acetic acid or piperidine are employed to facilitate imine formation and cyclization.

Table 2: Representative Synthesis Conditions

Component	Role	Conditions
2-(2-Methylpropoxy)benzaldehyde	Aldehyde precursor	Reflux, 6–8 hours
2-Aminothiazole-4-one	Thiazolone precursor	Solvent: Ethanol/Methanol
Acid catalyst (e.g., acetic acid)	Cyclization promoter	80–90°C

Structural Isomerism

A closely related isomer, (5E)-5-{[2-(2-methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one (PubChem CID: 1250877), differs in the ortho-substitution of the isobutoxy group on the phenyl ring. This positional isomerism highlights the importance of substituent orientation in modulating biological activity.

Mechanism of Action

Target Engagement

The compound’s mechanism remains under investigation, but proposed targets include:

• Enzyme inhibition: Interaction with cysteine proteases or kinases via the sulfanyl group.

• Receptor modulation: Allosteric effects on G-protein-coupled receptors (GPCRs) or Toll-like receptors (TLRs).

Structure-Activity Relationships (SAR)

Key SAR insights:

• Isobutoxy group: Para-substitution enhances metabolic stability compared to ortho analogs.

• Sulfanyl moiety: Critical for redox modulation and metal chelation.